Cas no 873397-19-4 (2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%))

• Product Name: 2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%)
• CAS No: 873397-19-4
• Molecular Formula: C₇H₆ClN₅O
• Molecular Weight: 211.608438968658
• CID: 4663415
• PubChem ID: 136070712

2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%) Properties

Names and Identifiers

• 2-amino-6-(chloromethyl)-1H-pteridin-4-one
• 2-Amino-6-(chloromethyl)pteridin-4(3H)-one

• InChIKey： ZLTBATTVDKFEDZ-UHFFFAOYSA-N
• Inchi： 1S/C7H6ClN5O/c8-1-3-2-10-5-4(11-3)6(14)13-7(9)12-5/h2H,1H2,(H3,9,10,12,13,14)
• SMILES： ClCC1=CN=C2C(C(NC(N)=N2)=O)=N1

Computed Properties

• Exact Mass: 211.0260875g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 211.0260875g/mol
• Heavy Atom Count: 14
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 93.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives